Sodium;1,4-bis(2-ethylhexoxy)-1,4-dioxobutane-2-sulfonic acid
Sodium;1,4-bis(2-ethylhexoxy)-1,4-dioxobutane-2-sulfonic acid
Docusate Sodium is the sodium salt of docusate, a dioctyl salt and an emollient laxative with stool-softening activity. Docusate decreases surface tension and emulsification of fecal matter and allows water to penetrate and mix with stool. As a result, it softens the stool.
Dioctyl sodium sulfosuccinate is an odorless colorless to white waxy solid. Sinks and mixes slowly with water. (USCG, 1999)
Sodium docusate is an organic sodium salt.
Dioctyl sodium sulfosuccinate is an odorless colorless to white waxy solid. Sinks and mixes slowly with water. (USCG, 1999)
Sodium docusate is an organic sodium salt.
Brand Name:
Vulcanchem
CAS No.:
577-11-7
VCID:
VC0194777
InChI:
InChI=1S/C20H38O7S.Na/c1-5-9-11-16(7-3)14-26-19(21)13-18(28(23,24)25)20(22)27-15-17(8-4)12-10-6-2;/h16-18H,5-15H2,1-4H3,(H,23,24,25);/q;+1
SMILES:
CCCCC(CC)COC(=O)CC(C(=O)OCC(CC)CCCC)S(=O)(=O)O.[Na+]
Molecular Formula:
C20H38NaO7S+
Molecular Weight:
445.6 g/mol
Sodium;1,4-bis(2-ethylhexoxy)-1,4-dioxobutane-2-sulfonic acid
CAS No.: 577-11-7
Impurities
VCID: VC0194777
Molecular Formula: C20H38NaO7S+
Molecular Weight: 445.6 g/mol
Purity: > 95%
CAS No. | 577-11-7 |
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Product Name | Sodium;1,4-bis(2-ethylhexoxy)-1,4-dioxobutane-2-sulfonic acid |
Molecular Formula | C20H38NaO7S+ |
Molecular Weight | 445.6 g/mol |
IUPAC Name | sodium;1,4-bis(2-ethylhexoxy)-1,4-dioxobutane-2-sulfonic acid |
Standard InChI | InChI=1S/C20H38O7S.Na/c1-5-9-11-16(7-3)14-26-19(21)13-18(28(23,24)25)20(22)27-15-17(8-4)12-10-6-2;/h16-18H,5-15H2,1-4H3,(H,23,24,25);/q;+1 |
Standard InChIKey | APSBXTVYXVQYAB-UHFFFAOYSA-N |
SMILES | CCCCC(CC)COC(=O)CC(C(=O)OCC(CC)CCCC)S(=O)(=O)O.[Na+] |
Canonical SMILES | CCCCC(CC)COC(=O)CC(C(=O)OCC(CC)CCCC)S(=O)(=O)[O-].[Na+] |
Colorform | WHITE, WAX-LIKE SOLID |
Density | 1.1 at 68 °F (solid or liquid) (USCG, 1999) |
Melting Point | 311 °F (USCG, 1999) 176.0 °C |
Physical Description | Dioctyl sodium sulfosuccinate is an odorless colorless to white waxy solid. Sinks and mixes slowly with water. (USCG, 1999) Liquid; OtherSolid, Liquid |
Description | Docusate Sodium is the sodium salt of docusate, a dioctyl salt and an emollient laxative with stool-softening activity. Docusate decreases surface tension and emulsification of fecal matter and allows water to penetrate and mix with stool. As a result, it softens the stool. Dioctyl sodium sulfosuccinate is an odorless colorless to white waxy solid. Sinks and mixes slowly with water. (USCG, 1999) Sodium docusate is an organic sodium salt. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Related CAS | 10041-19-7 (Parent) |
Shelf Life | STABLE IN ACID & NEUTRAL SOLN; HYDROLYZES IN ALKALINE SOLN |
Solubility | SOL IN WATER (G/L): 15 (25 °C), 23 (40 °C), 30 (50 °C), 55 (70 °C); SOL IN CARBON TETRACHLORIDE, PETROLEUM ETHER, NAPHTHA, XYLENE, DIBUTYL PHTHALATE, LIQUID PETROLATUM, ACETONE, ALCOHOL, VEGETABLE OILS; VERY SOL IN WATER-MISCIBLE ORGANIC SOLVENTS FREELY SOL IN GLYCERIN Water Solubility = 71000 mg/L @ 25 °C |
Synonyms | Aerosol OT Colace DEH Na SS DEH-Na-SS diethylhexyl sodium sulfosuccinate Dioctyl Sulfosuccinate Dioctyl Sulfosuccinate, Sodium Dioctyl Sulfosuccinates Dioctyl Sulfosuccinic Acid Dioctyl Sulfosuccinic Acid, Ammonium Salt Dioctyl Sulfosuccinic Acid, Barium Salt Dioctyl Sulfosuccinic Acid, Calcium Salt Dioctyl Sulfosuccinic Acid, Magnesium Salt Dioctyl Sulfosuccinic Acid, Potassium Salt Dioctyl Sulfosuccinic Acid, Sodium Salt Dioctylsulfosuccinate Dioctylsulphosuccinate, Sodium Docusate Docusate Calcium Docusate Potassium Docusate Sodium DOSS Sodium Bis(2-ethylhexyl)sulfosuccinate Sodium Dioctyl Sulfosuccinate Sodium Dioctylsulphosuccinate Sodium Sulfosuccinate, Diethylhexyl Sulfosuccinate, Diethylhexyl Sodium Sulfosuccinate, Dioctyl Sulfosuccinates, Dioctyl Sulfosuccinic Acid bis(2-Ethylhexyl) Este |
PubChem Compound | 18759444 |
Last Modified | Nov 11 2021 |
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